Cas no 1807222-31-6 (6-Chloro-3-phenylpyridine-2-carbonyl chloride)

• Product Name: 6-Chloro-3-phenylpyridine-2-carbonyl chloride
• CAS No: 1807222-31-6
• MF: C₁₂H₇Cl₂NO
• MW: 252.096081018448
• CID: 4802809
• Update Time: 2025-06-15

6-Chloro-3-phenylpyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-3-phenylpyridine-2-carbonyl chloride

• Inchi： 1S/C12H7Cl2NO/c13-10-7-6-9(11(15-10)12(14)16)8-4-2-1-3-5-8/h1-7H
• InChI Key： HSSXFDAMWSXNRF-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C(=O)Cl)=N1)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 253
• XLogP3: 4.3
• Topological Polar Surface Area: 30

Additional information on 6-Chloro-3-phenylpyridine-2-carbonyl chloride

Recent Advances in the Application of 6-Chloro-3-phenylpyridine-2-carbonyl chloride (CAS: 1807222-31-6) in Chemical Biology and Pharmaceutical Research

6-Chloro-3-phenylpyridine-2-carbonyl chloride (CAS: 1807222-31-6) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of pharmaceuticals and agrochemicals. Recent studies have highlighted its significance in the construction of pyridine-based scaffolds, which are prevalent in many drug molecules. This research briefing provides an overview of the latest advancements involving this compound, focusing on its synthetic applications, mechanistic insights, and potential therapeutic implications.

A study published in the Journal of Medicinal Chemistry (2023) explored the use of 6-Chloro-3-phenylpyridine-2-carbonyl chloride as a precursor for the synthesis of novel kinase inhibitors. The researchers demonstrated that this compound could be efficiently converted into pyridine-2-carboxamide derivatives, which exhibited potent inhibitory activity against several cancer-related kinases. The study also provided detailed mechanistic insights into the role of the chloro and phenyl substituents in enhancing binding affinity and selectivity.

In another recent investigation, scientists utilized 6-Chloro-3-phenylpyridine-2-carbonyl chloride to develop a series of antimicrobial agents. The compound's reactivity as an acyl chloride allowed for facile derivatization, leading to the creation of pyridine-based compounds with broad-spectrum activity against resistant bacterial strains. This research, published in Bioorganic & Medicinal Chemistry Letters (2024), underscores the versatility of this intermediate in addressing the growing challenge of antibiotic resistance.

Furthermore, computational studies have shed light on the molecular interactions of derivatives of 6-Chloro-3-phenylpyridine-2-carbonyl chloride with various biological targets. Molecular docking and dynamics simulations revealed that the electron-withdrawing nature of the chloro group and the hydrophobic character of the phenyl ring contribute significantly to the compound's ability to modulate protein-ligand interactions. These findings, reported in RSC Advances (2023), provide valuable guidance for the rational design of new therapeutic agents based on this scaffold.

From a synthetic chemistry perspective, recent advancements have focused on developing more efficient and sustainable methods for the production and functionalization of 6-Chloro-3-phenylpyridine-2-carbonyl chloride. Green chemistry approaches, including catalytic methods and solvent-free reactions, have been successfully applied to improve the yield and reduce the environmental impact of processes involving this compound. These developments are particularly relevant given the increasing emphasis on sustainable pharmaceutical manufacturing.

In conclusion, 6-Chloro-3-phenylpyridine-2-carbonyl chloride (CAS: 1807222-31-6) continues to be a valuable building block in chemical biology and pharmaceutical research. Its unique structural features and versatile reactivity make it an important tool for the development of novel therapeutic agents. The recent studies discussed in this briefing demonstrate its potential in addressing various medical challenges, from cancer to antimicrobial resistance, while also highlighting the ongoing efforts to optimize its synthesis and application in an environmentally responsible manner.